![molecular formula C36H63N9O12 B569105 1-[3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-1H-1,2,4-triazole-3 CAS No. 140891-04-9](/img/no-structure.png)
1-[3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-1H-1,2,4-triazole-3
Overview
Description
1-[3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-1H-1,2,4-triazole-3, also known as 1-[3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-1H-1,2,4-triazole-3, is a useful research compound. Its molecular formula is C36H63N9O12 and its molecular weight is 813.951. The purity is usually 95%.
BenchChem offers high-quality 1-[3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-1H-1,2,4-triazole-3 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-1H-1,2,4-triazole-3 including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-[3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-1H-1,2,4-triazole-3 involves the protection of the ribofuranosyl moiety, followed by the introduction of the disiloxane group, and finally the coupling of the triazole ring to the protected ribofuranosyl moiety.", "Starting Materials": ["β-D-ribofuranose", "1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediol", "1H-1,2,4-triazole-3-carboxylic acid", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "tetrahydrofuran", "dichloromethane", "triethylamine", "acetic anhydride", "methanol"], "Reaction": ["1. β-D-ribofuranose is protected with acetic anhydride in the presence of pyridine to form 2,3,5-tri-O-acetyl-β-D-ribofuranose.", "2. The disiloxane group is introduced by reacting 1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediol with 2,3,5-tri-O-acetyl-β-D-ribofuranose in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine in tetrahydrofuran to form 1,3,5-tri-O-acetyl-2-O-(1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl)-β-D-ribofuranose.", "3. The triazole ring is coupled to the protected ribofuranosyl moiety by reacting 1,3,5-tri-O-acetyl-2-O-(1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl)-β-D-ribofuranose with 1H-1,2,4-triazole-3-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine in dichloromethane and triethylamine to form the final compound 1-[3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-1H-1,2,4-triazole-3."] } | |
CAS RN |
140891-04-9 |
Product Name |
1-[3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-1H-1,2,4-triazole-3 |
Molecular Formula |
C36H63N9O12 |
Molecular Weight |
813.951 |
IUPAC Name |
(3S)-3-[[(2S)-2-[[(2S)-4-amino-2-[[(2S,3R)-2-[[(2S,3S)-2-[[2-[[(2S)-2-amino-3-methylbutanoyl]amino]acetyl]amino]-3-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-4-oxobutanoyl]amino]-3-methylbutanoyl]amino]-4-[[(2S)-4-methyl-1-oxopentan-2-yl]amino]-4-oxobutanoic acid |
InChI |
InChI=1S/C36H63N9O12/c1-10-19(8)29(43-25(49)14-39-33(54)27(38)17(4)5)35(56)45-30(20(9)47)36(57)41-22(12-24(37)48)32(53)44-28(18(6)7)34(55)42-23(13-26(50)51)31(52)40-21(15-46)11-16(2)3/h15-23,27-30,47H,10-14,38H2,1-9H3,(H2,37,48)(H,39,54)(H,40,52)(H,41,57)(H,42,55)(H,43,49)(H,44,53)(H,45,56)(H,50,51)/t19-,20+,21-,22-,23-,27-,28-,29-,30-/m0/s1 |
InChI Key |
KIYSEHOBZXGMAR-QQYLPZDUSA-N |
SMILES |
CCC(C)C(C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(C(C)C)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C=O)NC(=O)CNC(=O)C(C(C)C)N |
synonyms |
6H-Furo[3,2-f]-1,3,5,2,4-trioxadisilocin 1H-1,2,4-Triazole-3-carboxamide deriv.; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Oxo-3,4-dihydropyrido[3,4-d]pyrimidine-2-carboxylic acid](/img/structure/B569027.png)
![2-Oxo-2-[4-(trifluoromethyl)anilino]acetic acid](/img/structure/B569037.png)
![4-(p-Tolyl)-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole](/img/structure/B569040.png)
